Cas no 2229326-87-6 (tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate
• CAS No: 2229326-87-6
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5993660
• PubChem ID: 165680162
• Update Time: 2025-05-21

tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]carbamate
• EN300-1900348
• 2229326-87-6

• Inchi： 1S/C12H22N4O2/c1-8-6-10(15-16(8)5)9(13)7-14-11(17)18-12(2,3)4/h6,9H,7,13H2,1-5H3,(H,14,17)
• InChI Key： DFILBQVWVRUYLH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=C(C)N(C)N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethylcarbamate, identified by the CAS number 2229326876, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl N-carbamates in drug design, particularly in the development of bioactive molecules. The presence of the pyrazole ring in this compound contributes to its stability and reactivity, making it a valuable component in synthetic chemistry.

The synthesis of tert-butyl N-2-amino ethylcarbamate involves a multi-step process that includes the formation of intermediates with high purity. Researchers have optimized these processes to enhance yield and minimize side reactions, ensuring scalability for industrial applications.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies as a potential inhibitor of certain enzymes involved in disease pathways. Its ability to interact with biological targets makes it a candidate for further exploration in drug discovery programs.

The structural versatility of tert-butyl N-substituted carbamates allows for modifications that can tailor their properties for specific applications. For instance, the substitution pattern on the pyrazole ring can significantly influence the compound's solubility and bioavailability.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Advanced modeling techniques have enabled researchers to predict its binding affinities and optimize its structure for enhanced efficacy.

In conclusion, tert-butyl N-2-amino ethylcarbamate represents a compelling example of how modern chemical synthesis and pharmacological research can converge to develop innovative compounds with therapeutic potential.